Cas no 722537-50-0 (Ethanone,1-(7-azabicyclo[2.2.1]hept-7-yl)-2-bromo-)

Ethanone,1-(7-azabicyclo[2.2.1]hept-7-yl)-2-bromo- structure
722537-50-0 structure
Product Name:Ethanone,1-(7-azabicyclo[2.2.1]hept-7-yl)-2-bromo-
CAS No:722537-50-0
MF:C8H12BrNO
MW:218.090981483459
CID:558506
PubChem ID:45081166
Update Time:2025-09-28

Ethanone,1-(7-azabicyclo[2.2.1]hept-7-yl)-2-bromo- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(7-azabicyclo[2.2.1]hept-7-yl)-2-bromo-
    • 7-Azabicyclo[2.2.1]heptane,7-(bromoacetyl)- (9CI)
    • GYVOTJWWATULAR-UHFFFAOYSA-N
    • SCHEMBL225350
    • 1-(7-azabicyclo[2.2.1]hept-7-yl)-2-bromoethanone
    • 722537-50-0
    • 1-(7-azabicyclo[2.2.1]heptan-7-yl)-2-bromoethanone
    • Inchi: 1S/C8H12BrNO/c9-5-8(11)10-6-1-2-7(10)4-3-6/h6-7H,1-5H2
    • InChI Key: GYVOTJWWATULAR-UHFFFAOYSA-N
    • SMILES: BrCC(N1C2CCC1CC2)=O

Computed Properties

  • Exact Mass: 217.01023g/mol
  • Monoisotopic Mass: 217.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 20.3Ų

Ethanone,1-(7-azabicyclo[2.2.1]hept-7-yl)-2-bromo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM524513-1g
1-(7-Azabicyclo[2.2.1]heptan-7-yl)-2-bromoethanone
722537-50-0 97%
1g
$740 2024-07-24
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